4-Ethoxyphenylacetic acid

Specification

• CAS No.: 4919-33-9
• Molecular Formula: C10H12O3
• Molecular Weight: 180.2 g/mol
• IUPAC Name: 2-(4-ethoxyphenyl)acetic acid
• Standard InChI: InChI=1S/C10H12O3/c1-2-13-9-5-3-8(4-6-9)7-10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
• Standard InChI Key: ZVVWZNFSMIFGEP-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)CC(=O)O
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)O
• Melting Point: 88.5 °C

Introduction

4-Ethoxyphenylacetic acid, with the CAS number 4919-33-9, is a chemical compound that has garnered significant attention in various fields of research, particularly in plant biology and organic chemistry. This compound is known for its unique properties and applications, which will be detailed in this article.

Synonyms and Chemical Identifiers

4-Ethoxyphenylacetic acid is also known by several synonyms, including benzeneacetic acid, 4-ethoxy-, p-ethoxyphenylacetic acid, and para-ethoxyphenylacetic acid. Its chemical identifiers include:

Identifier	Value
CAS Number	4919-33-9
PubChem CID	78631
InChI Key	ZVVWZNFSMIFGEP-UHFFFAOYSA-N
SMILES	CCOC1=CC=C(C=C1)CC(=O)O
IUPAC Name	2-(4-ethoxyphenyl)acetic acid.

Physical and Chemical Characteristics

• Physical Form: Crystalline powder or solid.

• Color: White to beige.

• Odor: Odorless.

• Storage Conditions: Sealed in dry conditions at room temperature.

Biological Activity

4-Ethoxyphenylacetic acid has been identified as pinstatic acid (PISA), which plays a significant role in plant biology. It promotes auxin transport by inhibiting the internalization of PIN proteins, leading to their accumulation at the plasma membrane. This results in auxin-like effects on hypocotyl elongation and adventitious root formation without inducing typical auxin-responsive gene expression.

Auxin Transport Modulation

PISA is distinct from other auxin transport inhibitors like 2,3,5-triiodobenzoic acid (TIBA) and n-1-naphthylphthalamic acid (NPA), making it a valuable tool for studying PIN trafficking and auxin regulation.

Applications and Research Findings

• Plant Biology: PISA's ability to modulate auxin transport makes it useful for studying plant development and growth processes.

• Chemical Synthesis: It serves as a precursor or intermediate in the synthesis of other organic compounds.

Safety and Handling

4-Ethoxyphenylacetic acid is classified as a laboratory chemical and should not be used in food, drug, pesticide, or biocidal products. It is stable under normal conditions but should be kept away from excess heat and incompatible materials.

Safety Data

Hazard	Description
Hazard Statements	H302+H312+H332; H315; H319; H335
Precautionary Statements	P301+P312; P302+P352; P305+P351+P338